Cas no 377067-60-2 (1H-Pyrazole, 3-[3,4-bis(octyloxy)phenyl]-5-methyl-)

• Product name: 1H-Pyrazole, 3-[3,4-bis(octyloxy)phenyl]-5-methyl-
• CAS No: 377067-60-2
• MF: C₂₆H₄₂N₂O₂
• MW: 414.62388753891
• CID: 1485655

1H-Pyrazole, 3-[3,4-bis(octyloxy)phenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[3,4-bis(octyloxy)phenyl]-5-methyl-

• Inchi： 1S/C26H42N2O2/c1-4-6-8-10-12-14-18-29-25-17-16-23(24-20-22(3)27-28-24)21-26(25)30-19-15-13-11-9-7-5-2/h16-17,20-21H,4-15,18-19H2,1-3H3,(H,27,28)
• InChI Key： WRKBVAKDHDWUKE-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2=CC=C(OCCCCCCCC)C(OCCCCCCCC)=C2)=N1

Computed Properties

• Exact Mass: 414.32486

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 545.0±50.0 °C(Predicted)
• PSA: 47.14
• pka: 13.88±0.10(Predicted)